Cas no 167498-52-4 (Methylthioninium Chloride)

• Product Name: Methylthioninium Chloride
• CAS No: 167498-52-4
• MF: C₁₆H₁₈ClN₃S
• MW: 319.852221012115
• CID: 2355138
• Update Time: 2022-07-26

Methylthioninium Chloride Chemical and Physical Properties

Names and Identifiers

• Methylthioninium Chloride

• Inchi： 1S/C16H18N3S.ClH/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;/h5-10H,1-4H3;1H/q+1;/p-1
• InChI Key： CXKWCBBOMKCUKX-UHFFFAOYSA-M
• SMILES： CN(C)C1C=CC2N=C3C=CC(N(C)C)=CC3=[S+]C=2C=1.[Cl-]

Computed Properties

• Exact Mass: 319.091
• Monoisotopic Mass: 319.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9A^2

Experimental Properties

• Color/Form: Green fine crystalline powder
• Density: 1
• Melting Point: 190?°C (dec.)(lit.)
• Flash Point: 45 °C
• PSA: 47.38000
• LogP: -0.49710

Methylthioninium Chloride Security Information

• Storage Condition：2-8°C